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Compound of Interest

Compound Name: Lactose-3'-sulfate

Cat. No.: B561719 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lactose-3'-sulfate. The following procedures are

based on best practices for handling similar non-hazardous biochemical powders in a

laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Lactose-3'-sulfate to ensure

appropriate protective measures are in place. At a minimum, the following PPE is required

when working with this and other similar chemical substances in a laboratory.[1][2]
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PPE Category Item Specifications Rationale

Eye and Face

Protection
Safety Glasses

Must meet ANSI

Z87.1 standards, with

side shields.[2]

Protects against

splashes and airborne

particles.

Face Shield

To be worn in addition

to safety glasses or

goggles.

Recommended when

there is a significant

splash hazard.[2]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for

incidental contact.[2]

Provides a barrier

against skin contact.

Gloves should be

removed immediately

if contaminated.

Body Protection Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.

Closed-toe Shoes
Shoes that fully cover

the feet.[1]

Prevents injury from

spills and dropped

objects.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A

respirator may be

necessary if dust

generation is

unavoidable and a risk

assessment indicates

it is needed.[3]

Minimizes inhalation

of airborne particles.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[3][4]
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Use a chemical fume hood or other ventilated enclosure if there is a potential for dust

generation.[4]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.

Weighing and Transferring:

Handle Lactose-3'-sulfate as a powder. Avoid actions that could generate dust, such as

vigorous shaking or scraping.[4]

If possible, weigh the compound directly into a sealable container within a fume hood or

ventilated enclosure.

Use appropriate tools (e.g., spatulas) for transferring the powder.

In Case of a Spill:

For small spills, gently sweep up the material, avoiding dust generation, and place it in a

designated waste container.[4]

Clean the spill area with a damp cloth or paper towel.

For larger spills, follow your institution's emergency procedures.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][4]

Disposal Plan
The disposal of Lactose-3'-sulfate and associated waste must comply with local, state, and

federal regulations, as well as institutional policies.[5][6] Although Lactose itself is generally not

considered hazardous, it is crucial to follow proper disposal routes to avoid environmental

contamination.
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Waste Type Disposal Procedure

Unused Lactose-3'-sulfate

Dispose of as non-hazardous chemical waste

through your institution's hazardous waste

program.[7] Do not dispose of down the sink or

in the regular trash unless specifically permitted

by your institution's environmental health and

safety (EHS) office.[8]

Contaminated Labware (e.g., pipette tips,

centrifuge tubes)

Dispose of in a designated solid waste container

for non-hazardous chemical waste.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Remove and dispose of in the appropriate

laboratory waste bin.[5]

Empty Containers

Rinse the container thoroughly with water. The

rinsate should be collected and disposed of as

chemical waste.[6][9] Once clean and dry,

deface the label and dispose of the container in

the regular trash or recycling, as per institutional

guidelines.[6][7]

Experimental Workflow: Handling and Disposal of
Lactose-3'-sulfate
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Workflow for Handling and Disposal of Lactose-3'-sulfate
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Caption: This diagram outlines the procedural steps for the safe handling and disposal of

Lactose-3'-sulfate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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